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Compound of Interest

Compound Name:
6-(tert-Butyl)picolinimidamide

hydrochloride

CAS No.: 1179360-08-7

Cat. No.: B15068543 Get Quote

6-tert-butyl-2-amidinopyridine hydrochloride is a substituted pyridine derivative. Its structure

comprises three key features that dictate its chemical reactivity and toxicological profile:

2-Amidinopyridine Core: The amidine group (-C(=NH)NH2) is a strong base that is

protonated in the hydrochloride salt form. The 2-aminopyridine scaffold, a known structural

alert, is frequently associated with acute toxicity.[1][2]

tert-Butyl Group: This bulky, sterically hindering group at the 6-position influences the

molecule's physical properties, increasing its lipophilicity compared to the parent

amidinopyridine. This may affect its absorption and distribution in biological systems.[3][4]

Hydrochloride Salt: This salt form typically renders the compound a crystalline solid and

enhances its solubility in aqueous media.[5]

The combination of a toxicologically active core with a lipophilic, sterically significant substituent

necessitates a cautious and comprehensive approach to its handling.

Caption: Structure of 6-tert-butyl-2-amidinopyridine hydrochloride.
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Based on an analysis of related compounds, 6-tert-butyl-2-amidinopyridine hydrochloride

should be handled as a hazardous substance. The projected GHS classification is as follows:

Hazard Class Category Hazard Statement
Rationale / Analog
Data

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed.

2-Aminopyridine is

classified as toxic if

swallowed (LD50 Rat:

200 mg/kg).[1]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin.

Analogs show dermal

toxicity.[1]

Skin

Corrosion/Irritation
Category 1A

H314: Causes severe

skin burns and eye

damage.

The amidine group

can be strongly basic,

and related

compounds are

corrosive.[6]

Serious Eye Damage Category 1
H318: Causes serious

eye damage.

Direct consequence of

skin corrosivity.

Aquatic Hazard,

Chronic
Category 3

H412: Harmful to

aquatic life with long

lasting effects.

Many pyridine

derivatives exhibit

aquatic toxicity.[6]

GHS Label Elements:

Pictograms:

(GHS06)

(GHS05)

Signal Word:Danger

Precautionary Statements (Selected):

P260: Do not breathe dust.
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P264: Wash skin thoroughly after handling.[1]

P273: Avoid release to the environment.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][6]

P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

Rinse mouth.[1]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[7]

Safe Handling, Storage, and Engineering Controls
The causality behind these protocols is to minimize all potential routes of exposure—inhalation,

dermal contact, and ingestion—due to the compound's predicted high toxicity and corrosivity.

Engineering Controls
Primary Control: All manipulations of the solid compound or its solutions must be conducted

in a certified chemical fume hood. This is non-negotiable and serves to prevent inhalation of

fine dust or aerosols.

Ventilation: Ensure the laboratory has adequate general ventilation to support the primary

controls.

Personal Protective Equipment (PPE)
Hand Protection: Use nitrile gloves (minimum thickness of 0.11 mm). Double-gloving is

recommended when handling the solid or concentrated solutions. Never wear latex gloves,

as they offer poor chemical resistance. Change gloves immediately if contamination is

suspected.

Eye/Face Protection: Wear chemical safety goggles that provide a seal around the eyes. A

full-face shield must be worn over the goggles when handling larger quantities (>1 g) of the
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solid or when there is a significant risk of splashing.[2]

Skin and Body Protection: A flame-retardant lab coat is mandatory. Ensure it is fully buttoned.

For tasks with a high risk of spills, a chemically resistant apron should be worn over the lab

coat. Full-length trousers and closed-toe shoes are required.

Storage Protocol
Container: Store in the original, tightly sealed container.

Conditions: Keep in a cool, dry, and well-ventilated place. Recommended storage at room

temperature.[6] Protect from moisture, as the hydrochloride salt may be hygroscopic.

Incompatibilities: Store away from strong oxidizing agents and strong bases.[8] Collocated

storage with incompatible materials such as pharmaceuticals, food, and explosive

substances is prohibited.[6]

Emergency Procedures: First Aid and Spill
Response
Rapid and correct response to an exposure or spill is critical to mitigating harm.

First-Aid Measures
The immediate priority is to remove the individual from the source of exposure and

decontaminate them safely.

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.

[8]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15-20 minutes while removing all contaminated clothing and shoes.[8] A safety shower is the

ideal tool for this. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle but steady stream of water for at least 15-

20 minutes, holding the eyelids open.[9] Remove contact lenses if present and easy to do.
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An eyewash station is required for this. Seek immediate medical attention, specifically from

an ophthalmologist.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and give them 1-2 glasses of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[10]

Exposure Event Occurs

Assess Route of Exposure

Inhalation

 Inhaled 

Skin Contact

 Skin 

Eye Contact

 Eyes 

Ingestion

 Swallowed 

Move to Fresh Air.
Provide artificial respiration if needed.

Remove contaminated clothing.
Flush with water for 15-20 mins.

Flush eyes at eyewash station for 15-20 mins.
Remove contact lenses.

Rinse mouth.
Give 1-2 glasses of water.
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for accidental exposure.

Accidental Release Measures: Spill Cleanup Protocol
This protocol is designed to contain and neutralize the hazard without creating additional risks,

such as airborne dust.
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Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, working from upwind of the spill if possible.

Don PPE: Wear the appropriate PPE as described in Section 3.2, including double gloves,

safety goggles, a face shield, and a lab coat. For large spills, respiratory protection may be

necessary.

Contain Spill:

For Solid Spills: Do NOT dry sweep. Gently cover the spill with an inert absorbent material

like vermiculite, sand, or a spill pillow. This prevents the powder from becoming airborne.

For Liquid Spills: Cover with an inert absorbent material.

Neutralize (Optional but Recommended): Prepare a solution of sodium bicarbonate or

another weak base to gently neutralize the acidic nature of the hydrochloride salt before

collection.

Collect Material: Carefully scoop the absorbed material into a clearly labeled, sealable waste

container. Use non-sparking tools.[7]

Decontaminate Area: Clean the spill area thoroughly with a detergent solution and water.

Dispose: Dispose of the waste container and any contaminated materials (e.g., gloves,

absorbent pads) as hazardous waste in accordance with local, state, and federal regulations.

[9]

Toxicological and Physicochemical Profile
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Property
Projected Value /
Information

Rationale / Source

Appearance White to off-white solid.
Common for hydrochloride

salts of organic bases.[11]

Molecular Formula C10H16N3 · HCl Derived from structure.

Molecular Weight 213.72 g/mol Calculated from formula.

Solubility

Very soluble in water.[6]

Soluble in alcohols like

methanol and ethanol.

The hydrochloride salt form

enhances aqueous solubility.

Stability
Stable under recommended

storage conditions.

General stability for similar

compounds.[12]

Reactivity
Reacts with strong oxidizing

agents and strong bases.

Standard reactivity for amine

salts.[8]

Hazardous Decomposition

Upon combustion, may

produce carbon oxides (CO,

CO2), nitrogen oxides (NOx),

and hydrogen chloride (HCl)

gas.[9]

Expected decomposition

products for a chlorinated

organic nitrogen compound.

Toxicological Profile

No specific data is available.

Assumed to be highly toxic via

oral and dermal routes and

corrosive to skin and eyes

based on structural alerts and

analog data.[1] No data on

carcinogenicity, mutagenicity,

or reproductive toxicity is

available; therefore, it should

be handled as if these effects

are possible.

Prudent assumption for a new

chemical entity with known

toxicophores.

Conclusion: A Framework for Prudent Research
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While 6-tert-butyl-2-amidinopyridine hydrochloride holds potential as a valuable scaffold in drug

discovery, its structural features strongly suggest a significant toxicological profile.[13][14] This

guide provides a synthesized safety framework rooted in the established principles of chemical

hygiene and data from analogous compounds. Researchers and institutions must adopt these

stringent handling, storage, and emergency protocols to ensure the safety of personnel and the

environment. All work with this compound should be preceded by a thorough, task-specific risk

assessment.

References
GESTIS Substance Database. Institute for Occupational Safety and Health of the German

Social Accident Insurance. [Link]

Google Patents. (EP3752488A1). Method for preparing tert-butyl n-((1r,2s,5s).

NI VINA. (2021, January 19). Material Safety Data Sheet - Diethylene Glycol Monoethyl

Ether. [Link]

MilliporeSigma. (2025, December 25). Safety Data Sheet. [Link]

PubChem. GHS Classification (Rev.11, 2025) Summary. National Center for Biotechnology

Information. [Link]

Safe Work Australia. GHS Hazardous Chemical Information List. [Link]

BIOCHEM CHEMOPHARMA France. Safety Data Sheet SDS/MSDS 2-amino pyridine. [Link]

Watson International Ltd. MSDS of tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-

carboxylate. [Link]

MDPI. (2009, April 27). A Simple and Efficient Route for Preparing 2,3,5,6-

Tetraaminopyridine Hydrochloride Salt. [Link]

Waterloo, L., et al. (2026, January 29). Discovery of 2-aminopyrimidines as potent agonists

for the bitter taste receptor TAS2R14. ResearchGate. [Link]

Axalta Coating Systems. (2018, October 19). Safety Data Sheet. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21669523/
https://pubmed.ncbi.nlm.nih.gov/40411520/
https://gestis.dguv.de/
https://www.nivina.com/
https://www.milliporesigma.com/
https://pubchem.ncbi.nlm.nih.gov/ghs
https://www.safeworkaustralia.gov.au/
https://www.biochem-chemopharma.com/
https://www.watson-int.com/
https://www.mdpi.com/
https://www.researchgate.net/
https://www.axalta.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15068543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dolezal, M., et al. (2000, March 3). Synthesis of Some 2, 6-Disubstituted 4-Amidopyridines

and -Thioamidopyridines, and Their Antimycobacterial and Photosynthesis-Inhibiting Activity.

MDPI. [Link]

PubChem. tert-butyl 2-aminopropanoate hydrochloride. National Center for Biotechnology

Information. [Link]

PMC. One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles

enabling anti-cancer bioactivity. [Link]

PubMed. (2011, July 15). Synthesis of useful fragments in drug discovery: 2-Amino-5-tert-

butylpyridine and its oxidised analogues. [Link]

Springer. Preparation of tert-Butyl 6-Aminopenicillanate and its 6-Oxo and 6-Diazo

Derivatives. [Link]

Taylor & Francis Online. (2025, July 15). Recent developments in the utilization of pyridones

as privileged scaffolds in drug discovery. [Link]

Wikipedia. 2,6-Di-tert-butylpyridine. [Link]

ChemRxiv. pyridone-3,5-dicarbonitriles Enabling Anti-Cancer Bioactivity. [Link]

MDPI. (2024, May 28). Amino Acid Biosynthesis Inhibitors in Tuberculosis Drug Discovery.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. tcichemicals.com [tcichemicals.com]

2. biochemopharma.fr [biochemopharma.fr]

3. 2,6-Di-tert-butylpyridine - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.mdpi.com/
https://pubchem.ncbi.nlm.nih.gov/
https://www.ncbi.nlm.nih.gov/pmc/
https://pubmed.ncbi.nlm.nih.gov/
https://link.springer.com/
https://www.tandfonline.com/
https://en.wikipedia.org/wiki/2,6-Di-tert-butylpyridine
https://chemrxiv.org/
https://www.mdpi.com/
https://www.benchchem.com/product/b15068543?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/A0411_EU_6N.pdf
https://www.biochemopharma.fr/uploads/products/msds/516370100.pdf
https://en.wikipedia.org/wiki/2,6-Di-tert-butylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15068543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. CAS 585-48-8: 2,6-Di-tert-butylpyridine | CymitQuimica [cymitquimica.com]

5. researchgate.net [researchgate.net]

6. gestis-database.dguv.de [gestis-database.dguv.de]

7. chemicalbook.com [chemicalbook.com]

8. fishersci.com [fishersci.com]

9. fishersci.com [fishersci.com]

10. nivina-bmc.com [nivina-bmc.com]

11. 2-Amidinopyridine hydrochloride, 97%, Thermo Scientific Chemicals 5 g | Request for
Quote [thermofisher.com]

12. watson-int.com [watson-int.com]

13. Synthesis of useful fragments in drug discovery: 2-Amino-5-tert-butylpyridine and its
oxidised analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

14. Recent developments in the utilization of pyridones as privileged scaffolds in drug
discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Compound Identification and Structural Rationale for
Hazard Assessment]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15068543#6-tert-butyl-2-amidinopyridine-
hydrochloride-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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